4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine

• Molecular Formula: C24H25N7O3
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine
• InChI: InChI=1S/C24H25N7O3/c1-29-9-11-30(12-10-29)21-14-23(34-2)20(13-22(21)31(32)33)28-24-25-8-7-19(27-24)17-15-26-18-6-4-3-5-16(17)18/h3-8,13-15,26H,9-12H2,1-2H3,(H,25,27,28)
• InChI Key: INTRXMPROOSXAE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C(=C2)OC)NC3=NC=CC(=N3)C4=CNC5=CC=CC=C54)[N+](=O)[O-]

Description

4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C24H25N7O3 and its molecular weight is 459.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-methylpiperazine (148 mg, 1.48 mmol), N-(4-fluoro-2-methoxy-5-nitrophenyl)-4-(1H-indol-3-yl)pyrimidin-2-amine (Intermediate 68, 224 mg, 0.59 mmol) and trifluoroethanol (5 mL) was sealed into a microwave tube and heated to 120° C. for 1 h in a microwave reactor and then cooled to r.t. The mixture was then concentrated in vacuo. Trituration of the resulting brown gum with ethanol and then diethyl ether gave a solid that was collected by filtration and dried under vacuum to give the title compound (89 mg, 33%) as a pale brown solid; 1H NMR: 3.02-3.13 (4H, m), 4.00 (3H, s), 6.86 (1H, s), 7.08 (1H, t), 7.18 (1H, t), 7.31 (1H, d), 7.45 (1H, d), 8.08 (1H, s), 8.33 (2H, dd), 8.82 (1H, d), 11.81 (1H, s); m/z: ES+ MH+ 460.5.